1-methyl-N-phenyl-1H-pyrazol-4-amine
Description
“1-methyl-N-phenyl-1H-pyrazol-4-amine” is an organic compound that belongs to the class of pyrazoles . Pyrazoles are a class of compounds that have a 5-membered ring structure with three carbon atoms and two adjacent nitrogen atoms .
Synthesis Analysis
Pyrazoles, including “1-methyl-N-phenyl-1H-pyrazol-4-amine”, can be synthesized using various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system . For instance, a one-pot three-component reaction has been used for the synthesis of related compounds .Molecular Structure Analysis
The molecular structure of “1-methyl-N-phenyl-1H-pyrazol-4-amine” consists of a pyrazole ring, which is a 5-membered ring with three carbon atoms and two adjacent nitrogen atoms . The compound also contains a methyl group attached to one of the nitrogen atoms and a phenyl group attached to the nitrogen atom at the 1-position .Chemical Reactions Analysis
Pyrazoles, including “1-methyl-N-phenyl-1H-pyrazol-4-amine”, can participate in a wide variety of chemical reactions. These include conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions .Safety and Hazards
Future Directions
Pyrazoles, including “1-methyl-N-phenyl-1H-pyrazol-4-amine”, have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry . Their popularity has increased since the early 1990s due to their versatility as synthetic building blocks . Future research may focus on developing novel synthetic techniques and exploring the biological activity of pyrazole derivatives .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-methyl-N-phenyl-1H-pyrazol-4-amine involves the reaction of 1-phenyl-1H-pyrazol-4-amine with methyl iodide in the presence of a base to form the desired product.", "Starting Materials": [ "1-phenyl-1H-pyrazol-4-amine", "Methyl iodide", "Base (such as potassium carbonate or sodium hydroxide)" ], "Reaction": [ "Add 1-phenyl-1H-pyrazol-4-amine to a reaction flask", "Add a base (such as potassium carbonate or sodium hydroxide) to the reaction flask", "Add methyl iodide to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent (such as ethyl acetate)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain the desired product" ] } | |
CAS RN |
1300741-25-6 |
Product Name |
1-methyl-N-phenyl-1H-pyrazol-4-amine |
Molecular Formula |
C10H11N3 |
Molecular Weight |
173.2 |
Purity |
95 |
Origin of Product |
United States |
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